1-(2-Ethoxynaphthalen-1-yl)ethanamine
Overview
Description
1-(2-Ethoxynaphthalen-1-yl)ethanamine, also known as ENA, is an organic compound that has been widely studied in the fields of organic synthesis, scientific research applications, and drug development. ENA is a colorless liquid that is soluble in organic solvents, such as methanol and ethanol. It has a molecular weight of 166.2 g/mol and a boiling point of 157-158 °C. ENA has been used in a variety of applications, ranging from the synthesis of pharmaceuticals to the development of new materials.
Mechanism of Action
The mechanism of action of 1-(2-Ethoxynaphthalen-1-yl)ethanamine is not fully understood. However, it is believed that 1-(2-Ethoxynaphthalen-1-yl)ethanamine acts as an electron-donating group, which helps to stabilize the transition state of the reaction. This allows the reaction to proceed more efficiently, resulting in a higher yield of the desired product.
Biochemical and Physiological Effects
1-(2-Ethoxynaphthalen-1-yl)ethanamine has been studied for its potential biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-cancer properties in animal models. Additionally, 1-(2-Ethoxynaphthalen-1-yl)ethanamine has been shown to have antioxidant activity, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
1-(2-Ethoxynaphthalen-1-yl)ethanamine has several advantages in laboratory experiments. It is a relatively inexpensive reagent and is readily available. Additionally, it is soluble in organic solvents, making it easy to work with in the lab. The main limitation of 1-(2-Ethoxynaphthalen-1-yl)ethanamine is its low boiling point, which can be problematic when working with high temperatures.
Future Directions
Future research on 1-(2-Ethoxynaphthalen-1-yl)ethanamine could focus on the development of new synthesis methods that are more efficient and cost-effective. Additionally, further research could be conducted on the biochemical and physiological effects of 1-(2-Ethoxynaphthalen-1-yl)ethanamine, as well as its potential applications in drug development. Additionally, research could be conducted on the use of 1-(2-Ethoxynaphthalen-1-yl)ethanamine in the development of new materials and the synthesis of new organic compounds. Finally, research could be conducted on the mechanism of action of 1-(2-Ethoxynaphthalen-1-yl)ethanamine and its potential for use in other applications.
Scientific Research Applications
1-(2-Ethoxynaphthalen-1-yl)ethanamine has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various organic compounds, such as amides, esters, and amines. It has also been used in the synthesis of pharmaceuticals, such as anti-cancer drugs and anti-inflammatory agents. Additionally, 1-(2-Ethoxynaphthalen-1-yl)ethanamine has been used in the development of new materials, such as polymers and nanomaterials.
properties
IUPAC Name |
1-(2-ethoxynaphthalen-1-yl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO/c1-3-16-13-9-8-11-6-4-5-7-12(11)14(13)10(2)15/h4-10H,3,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGBILPSCZNECBK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethoxynaphthalen-1-yl)ethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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